Cas no 1261967-73-0 (5-(3-Chloro-4-fluorophenyl)-2-methylphenol)

• Product Name: 5-(3-Chloro-4-fluorophenyl)-2-methylphenol
• CAS No: 1261967-73-0
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD18313302
• CID: 2766577
• PubChem ID: 53218996
• Update Time: 2025-10-25

5-(3-Chloro-4-fluorophenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-4-fluorophenyl)-2-methylphenol, 95%
• 5-(3-CHLORO-4-FLUOROPHENYL)-2-METHYLPHENOL
• DTXSID90683881
• MFCD18313302
• 1261967-73-0
• 3'-Chloro-4'-fluoro-4-methyl[1,1'-biphenyl]-3-ol
• 5-(3-Chloro-4-fluorophenyl)-2-methylphenol

• MDL： MFCD18313302
• Inchi： 1S/C13H10ClFO/c1-8-2-3-10(7-13(8)16)9-4-5-12(15)11(14)6-9/h2-7,16H,1H3
• InChI Key： GIQMJUMXAVXZRC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C)=C(C=1)O)F

Computed Properties

• Exact Mass: 236.0404208Da
• Monoisotopic Mass: 236.0404208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chloro-4-fluorophenyl)-2-methylphenol

5-(3-Chloro-4-fluorophenyl)-2-methylphenol: A Comprehensive Overview

The compound 5-(3-Chloro-4-fluorophenyl)-2-methylphenol (CAS No. 1261967-73-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of phenolic derivatives, characterized by its unique substitution pattern and functional groups. The presence of chlorine and fluorine atoms on the aromatic ring introduces distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of 5-(3-Chloro-4-fluorophenyl)-2-methylphenol in the field of materials science, particularly in the synthesis of advanced polymers and high-performance materials. Researchers have demonstrated that this compound can serve as a building block for constructing aromatic polymers with enhanced thermal stability and mechanical strength. The combination of electron-withdrawing groups (chlorine and fluorine) and the hydroxyl group in the molecule facilitates strong intermolecular interactions, which are crucial for achieving robust material properties.

In addition to its role in materials science, 5-(3-Chloro-4-fluorophenyl)-2-methylphenol has shown promise in pharmaceutical research. The compound's ability to act as a precursor for bioactive molecules has been explored in recent studies. For instance, its substitution pattern allows for the introduction of various functional groups, enabling the design of potential drug candidates with tailored pharmacokinetic profiles. The presence of chlorine and fluorine atoms also contributes to the molecule's lipophilicity, which is an essential property for drug delivery systems.

The synthesis of 5-(3-Chloro-4-fluorophenyl)-2-methylphenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have significantly improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

From an environmental perspective, 5-(3-Chloro-4-fluorophenyl)-2-methylphenol has been studied for its potential applications in pollution control technologies. Its ability to act as a sorbent for heavy metal ions has been reported in several studies, suggesting its use in water treatment systems. The compound's unique chemical structure enables strong coordination with metal ions, making it a promising candidate for developing cost-effective remediation strategies.

Furthermore, 5-(3-Chloro-4-fluorophenyl)-2-methylphenol has gained attention in analytical chemistry due to its role as a reference standard in chromatographic separations. Its distinct UV-Vis absorption properties make it an ideal marker for calibrating instruments used in quality control processes across various industries.

In conclusion, 5-(3-Chloro-4-fluorophenyl)-2-methylphenol (CAS No. 1261967-73-0) is a versatile compound with diverse applications spanning materials science, pharmaceuticals, environmental technology, and analytical chemistry. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in advancing modern chemical sciences.